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Compound of Interest

Compound Name: 4-Amino-3,5-dinitropyridine

CAS No.: 31793-29-0

Cat. No.: B1331386

Get Quote

The study of polynitropyridines has carved a significant niche in modern heterocyclic chemistry,

driven by their versatile applications ranging from high-performance energetic materials to key

intermediates in the synthesis of pharmacologically active agents.[1] Dinitropyridines, in

particular, represent a promising class of compounds, serving as precursors for a wide array of

mono- and polynuclear heterocyclic systems.[1] Their derivatives have demonstrated a broad

spectrum of biological activities, including antitumor, antiviral, and anti-neurodegenerative

properties.[1] The unique chemical architecture of these molecules, characterized by a highly

electron-deficient pyridine ring, imparts a high degree of reactivity, making them valuable

synthons for complex molecular design.[1]

This guide focuses on a specific, yet highly illustrative member of this class: 4-Amino-3,5-
dinitropyridine (CAS No: 31793-29-0). We will delve into its core chemical properties,

synthesis, and characterization, providing field-proven insights and detailed protocols to

empower researchers in their scientific endeavors. While its primary documented use is as an

intermediate for energetic materials, the principles of its synthesis and reactivity offer valuable

lessons for its potential application in drug discovery and development, a concept we will

explore through relevant analogues.[2]
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Core Physicochemical Properties
A thorough understanding of a compound's physical properties is the foundation of its

application. These parameters dictate handling, storage, formulation, and reaction conditions.

4-Amino-3,5-dinitropyridine is a yellow to orange crystalline solid with a distinct odor.[2] It is

characterized by its poor solubility in water but is soluble in organic solvents like ethanol and

methanol.[2]

Below is a summary of its key physicochemical data:

Property Value Source(s)

CAS Number 31793-29-0 [3][4]

Molecular Formula C₅H₄N₄O₄ [3][4]

Molecular Weight 184.11 g/mol [1]

Appearance
Yellow or orange crystalline

solid
[2]

Melting Point 168-169 °C [2]

Density ~1.694 g/cm³ [2]

Predicted Boiling Point 402.3 ± 40.0 °C [2]

Flash Point 197.1 °C [2]

InChI Key
IEUQRKITTGSLJL-

UHFFFAOYSA-N
[1]

Molecular Structure and Spectroscopic
Characterization
The arrangement of atoms and functional groups in 4-Amino-3,5-dinitropyridine governs its

reactivity and spectroscopic signature.
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Synthetic Pathway to 4-Amino-3,5-dinitropyridine

4-Aminopyridine

Step 1: Mononitration
(HNO₃, H₂SO₄, 0-10°C then 90°C)

4-Amino-3-nitropyridine

Step 2: Dinitration
(Mixed Acid, Harsher Conditions)

4-Amino-3,5-dinitropyridine

Click to download full resolution via product page

Caption: General synthetic scheme for 4-Amino-3,5-dinitropyridine.

Experimental Protocol: A Step-by-Step Guide
The following protocol is a representative synthesis based on the nitration of 4-aminopyridine,

proceeding through the mononitrated intermediate.
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Experimental Workflow

Start: Dissolve 4-aminopyridine
in conc. H₂SO₄ under ice bath

Slowly add fuming HNO₃

(0-10°C)

Stir at 0-10°C for 5h,
then heat at 90°C for 3h

Pour onto ice water,
neutralize with NH₃ to pH 7

Filter and dry precipitate
(4-Amino-3-nitropyridine)

Subject intermediate to stronger
nitrating conditions (e.g., mixed acid)

Workup and Purification
(Recrystallization)

Product: 4-Amino-3,5-dinitropyridine

Click to download full resolution via product page

Caption: Workflow for synthesis and characterization.
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Part 1: Synthesis of 4-Amino-3-nitropyridine (Intermediate) [5]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and placed in an

ice-water bath, dissolve 4-aminopyridine (1 equivalent) in concentrated sulfuric acid.

Causality: Sulfuric acid serves as both a solvent and a protonating agent, which is

necessary for the nitration reaction. The ice bath is crucial to control the initial exothermic

reaction upon adding nitric acid.

Nitration: While maintaining the temperature between 0-10 °C, slowly add fuming nitric acid

(1 equivalent) dropwise.

Causality: Fuming nitric acid is the nitrating agent. Slow, dropwise addition prevents a

dangerous temperature spike and potential side reactions.

Reaction Progression: Stir the mixture at 0-10 °C for 5 hours. Subsequently, allow the

mixture to warm to room temperature and then heat at 90 °C for 3 hours.

Causality: The initial low-temperature stirring allows for the formation of the nitronium ion

(NO₂⁺) and its controlled reaction with the pyridine ring. The subsequent heating drives

the reaction to completion.

Workup and Isolation: After cooling, slowly pour the reaction mixture into a beaker of crushed

ice. Carefully neutralize the solution to pH 7 with aqueous ammonia.

Causality: Pouring the acidic mixture into ice dissipates the heat of neutralization.

Neutralization deprotonates the aminopyridine product, causing it to precipitate out of the

aqueous solution.

Purification: Collect the yellow precipitate by filtration, wash with cold water, and dry under

vacuum to yield 4-amino-3-nitropyridine.

Part 2: Synthesis of 4-Amino-3,5-dinitropyridine

Second Nitration: The isolated 4-amino-3-nitropyridine is then subjected to a second, more

forceful nitration. This typically requires harsher conditions, such as a higher concentration of
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mixed acid or higher temperatures, to overcome the deactivating effects of the existing nitro

group and the protonated pyridine ring.

Purification: The final product is isolated via a similar workup procedure (quenching on ice,

neutralization, and filtration) and is typically purified by recrystallization from a suitable

solvent like ethanol.

Reactivity, Stability, and Safety Considerations
4-Amino-3,5-dinitropyridine is a high-energy molecule and should be handled with

appropriate caution.

Thermal Stability: The compound is described as unstable and prone to explosion and

oxidation. [2]It decomposes at high temperatures, generating toxic gases. [2]Studies on

analogous energetic materials, such as derivatives of 4-amino-3,5-dinitropyrazole, show

decomposition onsets at temperatures ranging from 180°C to over 300°C, often with

complex, autocatalytic decomposition kinetics. [6][7]A study on a related derivative, 2-(5-

amino-2H-tetrazol-1-yl)-4-amine-3,5-dinitropyridine, showed a decomposition temperature of

around 290 °C. [8][9]* Reactivity of the Amino Group: The primary amino group at the C-4

position is a key site for further functionalization. However, its nucleophilicity is significantly

reduced by the strong electron-withdrawing effects of the two ortho nitro groups.

Safety: 4-Amino-3,5-dinitropyridine is a toxic compound and is harmful by inhalation, in

contact with skin, and if swallowed. [2]Appropriate personal protective equipment (gloves,

safety glasses, lab coat) should be worn at all times, and all manipulations should be carried

out in a well-ventilated fume hood. [2]

Application in Drug Development: An Analog-Based
Perspective
While 4-Amino-3,5-dinitropyridine itself is primarily associated with energetic materials, its

structural motif—the substituted 4-aminopyridine core—is highly relevant in medicinal

chemistry. By examining a closely related, commercially successful analogue, we can

appreciate the potential of this chemical class in drug development.

Case Study: 4-Amino-3,5-dichloropyridine in the Synthesis of Roflumilast

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1331386/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polynitropyridines
https://www.chembk.com/en/chem/4-Amino-3,5-dinitropyridine
https://www.chembk.com/en/chem/4-Amino-3,5-dinitropyridine
https://www.researchgate.net/publication/269289374_Four_Syntheses_of_4-Amino-35-dinitropyrazole
https://www.osti.gov/servlets/purl/1513297
https://pubmed.ncbi.nlm.nih.gov/35247082/
https://www.researchgate.net/publication/359048560_Thermodynamic_properties_decomposition_kinetics_of_2-5-amino-2H-tetrazol-1-yl-4-amine-35-dinitropyridine
https://www.benchchem.com/product/b1331386/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polynitropyridines
https://www.chembk.com/en/chem/4-Amino-3,5-dinitropyridine
https://www.chembk.com/en/chem/4-Amino-3,5-dinitropyridine
https://www.benchchem.com/product/b1331386/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polynitropyridines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Amino-3,5-dichloropyridine (CAS 22889-78-7) is a crucial intermediate in the synthesis of

Roflumilast, a selective phosphodiesterase-4 (PDE4) inhibitor used in the treatment of Chronic

Obstructive Pulmonary Disease (COPD). [10][11] The structural features of 4-amino-3,5-

dichloropyridine, with its reactive amino group and halogenated pyridine ring, allow for its

strategic incorporation into the final drug molecule. [11]This highlights a key principle for drug

development professionals: seemingly simple heterocyclic intermediates can be powerful

building blocks for complex therapeutic agents. The development of potent antiviral and

antibacterial compounds has also utilized this versatile precursor. [11] This parallel

demonstrates that while the nitro groups in 4-Amino-3,5-dinitropyridine confer energetic

properties, they can also be viewed as versatile functional groups. For a medicinal chemist, a

nitro group is not just an explosive moiety; it is a powerful electron-withdrawing group that can

be reduced to an amine, opening up a vast landscape of subsequent chemical transformations

for building molecular diversity and targeting specific biological pathways.

Conclusion
4-Amino-3,5-dinitropyridine is a molecule of significant academic and practical interest. Its

synthesis is a study in the complexities of electrophilic aromatic substitution on deactivated

heterocyclic systems. Its well-defined spectroscopic signature allows for unambiguous

characterization, while its energetic nature demands careful handling. Although its direct

applications in pharmaceuticals are not established, the principles governing its chemistry and

the proven success of its structural analogues, like 4-amino-3,5-dichloropyridine, underscore

the immense potential of the substituted aminopyridine scaffold. For researchers and drug

development professionals, understanding the properties of molecules like 4-Amino-3,5-
dinitropyridine provides not only specific knowledge but also broader insights into the

synthesis, reactivity, and potential of high-nitrogen heterocyclic compounds in creating next-

generation materials and medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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